Cas no 1804706-92-0 (3-Bromo-4-cyano-5-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-4-cyano-5-(difluoromethyl)pyridine
• CAS No: 1804706-92-0
• MF: C₇H₃BrF₂N₂
• MW: 233.012927293777
• CID: 4927318
• Update Time: 2025-05-26

3-Bromo-4-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H3BrF2N2/c8-6-3-12-2-5(7(9)10)4(6)1-11/h2-3,7H
• InChI Key： MEQAGLJILXHINC-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C(F)F)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-4-cyano-5-(difluoromethyl)pyridine

3-Bromo-4-cyano-5-(difluoromethyl)pyridine (CAS No. 1804706-92-0): A Comprehensive Overview

3-Bromo-4-cyano-5-(difluoromethyl)pyridine (CAS No. 1804706-92-0) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique pyridine ring structure, has garnered attention due to its versatile functional groups and promising applications in drug discovery, electronic materials, and advanced chemical synthesis.

The molecular structure of 3-bromo-4-cyano-5-(difluoromethyl)pyridine features a pyridine ring substituted with three distinct groups: a bromine atom at position 3, a cyano group at position 4, and a difluoromethyl group at position 5. These substituents endow the molecule with unique electronic properties and reactivity, making it an attractive candidate for various chemical transformations and applications.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the design of bioactive compounds. The presence of electron-withdrawing groups such as bromine and cyano groups can significantly influence the electronic properties of the pyridine ring, enhancing its ability to interact with biological targets. Additionally, the difluoromethyl group introduces steric effects and fluorine-based interactions, which are crucial for optimizing pharmacokinetic profiles in drug candidates.

One of the most promising applications of 3-bromo-4-cyano-5-(difluoromethyl)pyridine lies in its potential as a building block for constructing more complex molecules. The bromine atom at position 3 serves as an excellent site for nucleophilic substitution reactions, enabling the incorporation of diverse functional groups. Similarly, the cyano group at position 4 can participate in various coupling reactions, such as Suzuki-Miyaura cross-coupling, to form biaryl structures with enhanced functionality.

Recent advancements in organometallic chemistry have further expanded the utility of this compound. For instance, researchers have explored its use in palladium-catalyzed coupling reactions to synthesize heterocyclic compounds with potential applications in optoelectronics and sensors. The combination of electron-withdrawing groups on the pyridine ring not only enhances the stability of intermediates but also facilitates selective transformations under mild reaction conditions.

In terms of material science, 3-bromo-4-cyano-5-(difluoromethyl)pyridine has shown promise as a precursor for constructing functional materials such as coordination polymers and metal-organic frameworks (MOFs). The cyano group can act as a coordinating ligand, enabling the formation of robust networks with tailored porosity and catalytic activity. Furthermore, the fluorinated methyl group can impart hydrophobicity to these materials, making them suitable for gas separation and catalytic applications.

The synthesis of 3-bromo-4-cyano-5-(difluoromethyl)pyridine typically involves multi-step organic transformations. A common approach involves the bromination of a suitably substituted pyridine derivative followed by cyanation and subsequent introduction of the difluoromethyl group via electrophilic substitution or nucleophilic addition. Recent optimizations have focused on improving reaction yields and minimizing environmental impact through the use of green chemistry principles.

Despite its numerous advantages, the handling and storage of 3-bromo-4-cyano-5-(difluoromethyl)pyridine require careful consideration due to its sensitivity to moisture and light. Researchers have developed innovative strategies to stabilize this compound during synthesis and purification, ensuring its long-term stability for downstream applications.

In conclusion, 3-bromo-4-cyano-5-(difluoromethyl)pyridine (CAS No. 1804706-92